2-(2,4-Difluorophenyl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2,4-difluorophenyl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H17F2N3O2/c18-13-4-3-12(15(19)9-13)8-17(23)22-7-1-2-14(11-22)24-16-10-20-5-6-21-16/h3-6,9-10,14H,1-2,7-8,11H2
• InChI Key: KTRUWCYHQHHJSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=C(C=C(C=C2)F)F)OC3=NC=CN=C3
• Molecular Formula: C17H17F2N3O2
• Molecular Weight: 333.33 g/mol

Description

2-(2,4-Difluorophenyl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as DFPP and is a synthetic organic compound that belongs to the class of ketones. DFPP has been extensively studied for its biological and biochemical properties, and it has shown promising results in various applications.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis and Pharmacological Applications

A related compound, 1-(4-(2-((1-(3,4-difluorophenyl)-1H-pyrazol-3-yl)methoxy)ethyl)piperazin-1-yl)ethanone (EST64454), has been identified as a σ1 receptor (σ1R) antagonist clinical candidate for the treatment of pain, showcasing its synthesis, aqueous solubility, permeability, metabolic stability, and antinociceptive properties in models of pain management (Díaz et al., 2020).

Chemical Synthesis Techniques

Research on the synthesis of related difluorophenyl and piperidinyl compounds provides insights into methodologies for creating complex molecules, such as the synthesis of (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride, highlighting the use of starting materials like piperidine-4-carboxylic acid and ethyl carbonochloridate (Zheng Rui, 2010).

Pharmaceutical Research

Antimicrobial Activity

The development of 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives and their evaluation for in vitro antibacterial and antifungal activities demonstrates the potential of such compounds in creating new antimicrobial agents. Some derivatives showed promising activity against pathogenic bacterial and fungal strains, indicating a direction for further research into their therapeutic applications (L. Mallesha, K. Mohana, 2014).

Antiviral Research

Synthesis and Antiviral Activity

The exploration of novel indole linked triazole derivatives, including compounds structurally similar to the one , for their antifungal properties, illustrates the broader chemical space within which such molecules might operate as antiviral or antimicrobial agents. This indicates the potential utility of the compound in antiviral research (Y. Na, 2010).